![molecular formula C12H17N3O3S B6263926 4-HYDROXY-2-MERCAPTO-7,8-DIHYDRO-5H-PYRIDO[4,3-D]PYRIMIDINE-6-CARBOXYLIC + CAS No. 1708178-91-9](/img/no-structure.png)
4-HYDROXY-2-MERCAPTO-7,8-DIHYDRO-5H-PYRIDO[4,3-D]PYRIMIDINE-6-CARBOXYLIC +
Overview
Description
The compound “4-HYDROXY-2-MERCAPTO-7,8-DIHYDRO-5H-PYRIDO[4,3-D]PYRIMIDINE-6-CARBOXYLIC” belongs to the class of pyrimidines, which are heterocyclic aromatic compounds similar to pyridine containing two nitrogen atoms at positions 1 and 3 of the six-member ring .
Synthesis Analysis
The synthesis of pyrimidine derivatives often involves cyclization processes or domino reactions . For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, can transform into pyrido[2,3-d]pyrimidin-5-one derivatives .Chemical Reactions Analysis
Pyrimidine derivatives can undergo a variety of chemical reactions. For example, the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by the addition of a base can afford pyrimidino[4,5-d][1,3]oxazines .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-HYDROXY-2-MERCAPTO-7,8-DIHYDRO-5H-PYRIDO[4,3-D]PYRIMIDINE-6-CARBOXYLIC + involves the condensation of 2-amino-4-hydroxy-6-mercaptopyrimidine with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone followed by cyclization with sodium methoxide.", "Starting Materials": [ "2-amino-4-hydroxy-6-mercaptopyrimidine", "2,3-dichloro-5,6-dicyano-1,4-benzoquinone", "sodium methoxide" ], "Reaction": [ "Step 1: Dissolve 2-amino-4-hydroxy-6-mercaptopyrimidine in a mixture of acetonitrile and water.", "Step 2: Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to the reaction mixture and stir for several hours at room temperature.", "Step 3: Add sodium methoxide to the reaction mixture and heat at reflux for several hours.", "Step 4: Cool the reaction mixture and filter the resulting solid.", "Step 5: Wash the solid with water and dry to obtain 4-HYDROXY-2-MERCAPTO-7,8-DIHYDRO-5H-PYRIDO[4,3-D]PYRIMIDINE-6-CARBOXYLIC +." ] } | |
CAS RN |
1708178-91-9 |
Product Name |
4-HYDROXY-2-MERCAPTO-7,8-DIHYDRO-5H-PYRIDO[4,3-D]PYRIMIDINE-6-CARBOXYLIC + |
Molecular Formula |
C12H17N3O3S |
Molecular Weight |
283.3 |
Purity |
91 |
Origin of Product |
United States |
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![methyl 6-bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylate](/img/structure/B6263911.png)